1-[2-(3,3-diphenylpiperidin-1-yl)-2-oxoethyl]-1H-tetrazol-5-amine

• IUPAC Name: 2-(5-aminotetrazol-1-yl)-1-(3,3-diphenylpiperidin-1-yl)ethanone
• InChI: InChI=1S/C20H22N6O/c21-19-22-23-24-26(19)14-18(27)25-13-7-12-20(15-25,16-8-3-1-4-9-16)17-10-5-2-6-11-17/h1-6,8-11H,7,12-15H2,(H2,21,22,24)
• InChI Key: SCAYGNOWPAORRP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CN2C(=NN=N2)N)(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C20H22N6O
• Molecular Weight: 362.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 1-[2-(3,3-diphenylpiperidin-1-yl)-2-oxoethyl]-1H-tetrazol-5-amine often involves complex reactions that yield high-stability molecules. For instance, the synthesis of pi-extended ethynyl- and butadiynyl-2,5-diphenyl-1,3,4-oxadiazole derivatives demonstrates the use of high-yield reactions and the stability of the resulting crystals under ambient conditions, highlighting the potential synthesis pathways for similar compounds (Wang et al., 2006).

Molecular Structure Analysis

The molecular structure of compounds like this compound is often elucidated using techniques such as X-ray crystallography. For example, the crystal structure of 5-((5-amino-2H-tetrazol-2-yl)methyl)-1,3,4-oxadiazol-2-amine was determined, showing intermolecular hydrogen bonds forming wave-like two-dimensional molecular layers, which could be analogous to the structural characteristics of the compound (Zhu et al., 2021).

Chemical Reactions and Properties

The chemical behavior of this compound can be inferred from studies on similar compounds. For example, the reactivity of 1,2,5-thiadiazole 1,1-dioxide derivatives with nitrogenated nucleophiles indicates that the compound may undergo similar addition reactions in the presence of amines and amides, leading to various reaction products that could be of scientific interest (Caram et al., 2003).

Physical Properties Analysis

The physical properties of such compounds are often determined by their molecular structure and synthesis pathways. The stability, solubility, and crystalline form can be influenced by the spatial arrangement of the molecules and the presence of substituents, as seen in the crystal stability studies of similar compounds (Wang et al., 2006).

Chemical Properties Analysis

The chemical properties, including reactivity and potential applications, are closely tied to the functional groups present in the compound. Studies on related molecules, such as the synthesis and reactivity of tetrazole and oxadiazole derivatives, provide insights into the possible chemical behaviors of this compound, suggesting avenues for further research and application development (Ishihara et al., 2017).